sodium;[(1R,4aS,10aR)-1,4a-dimethyl-7-propan-2-yl-2,3,4,9,10,10a-hexahydrophenanthren-1-yl]methanamine;dioxido(oxo)silane;molybdenum;oxygen(2-);hydroxide

• CAS No.: 103513-39-9
• Molecular Formula: C20H32MoNNaO6Si-6
• Molecular Weight: 529.5 g/mol
• IUPAC Name: sodium;[(1R,4aS,10aR)-1,4a-dimethyl-7-propan-2-yl-2,3,4,9,10,10a-hexahydrophenanthren-1-yl]methanamine;dioxido(oxo)silane;molybdenum;oxygen(2-);hydroxide
• InChI: InChI=1S/C20H31N.Mo.Na.O3Si.H2O.2O/c1-14(2)15-6-8-17-16(12-15)7-9-18-19(3,13-21)10-5-11-20(17,18)4;;;1-4(2)3;;;/h6,8,12,14,18H,5,7,9-11,13,21H2,1-4H3;;;;1H2;;/q;;+1;-2;;2*-2/p-1/t18-,19-,20+;;;;;;/m0....../s1
• InChI Key: PDFYLDSRNMNQKC-JRSMYXQOSA-M
• Isomeric SMILES: CC(C)C1=CC2=C(C=C1)[C@]3(CCC[C@@]([C@@H]3CC2)(C)CN)C.[OH-].[O-2].[O-2].[O-][Si](=O)[O-].[Na+].[Mo]
• Canonical SMILES: CC(C)C1=CC2=C(C=C1)C3(CCCC(C3CC2)(C)CN)C.[OH-].[O-2].[O-2].[O-][Si](=O)[O-].[Na+].[Mo]

Description

1-Phenanthrenemethanamine, 1,2,3,4,4a,9,10,10a-octahydro-1,4a-dimethyl-7-(1-methylethyl)-, (1R,4aS,10aR)-, compd. with molybdenum sodium hydroxide oxide silicate is a complex chemical compound with a unique structure. This compound is known for its applications in various fields, including chemistry, biology, medicine, and industry. It is characterized by its glass-like solid appearance with yellowish to yellow-red blue-violet fluorescence .

Preparation Methods

The synthesis of 1-Phenanthrenemethanamine, 1,2,3,4,4a,9,10,10a-octahydro-1,4a-dimethyl-7-(1-methylethyl)-, (1R,4aS,10aR)- involves multiple steps. The compound is typically synthesized through a series of organic reactions, including hydrogenation and methylation. The reaction conditions often require specific temperatures and pressures to ensure the desired product is obtained. Industrial production methods may involve large-scale reactors and continuous flow systems to produce the compound efficiently .

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include hydrogen gas, methylating agents, and oxidizing agents. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may produce different derivatives of the compound, while reduction reactions can lead to the formation of simpler amines .

Scientific Research Applications

1-Phenanthrenemethanamine, 1,2,3,4,4a,9,10,10a-octahydro-1,4a-dimethyl-7-(1-methylethyl)-, (1R,4aS,10aR)- has a wide range of scientific research applications. In chemistry, it is used as a reagent in various organic synthesis reactions. In biology, it has been studied for its potential antimicrobial properties. In medicine, the compound is being investigated for its potential therapeutic effects. In industry, it is used in the production of various materials and chemicals .

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets and pathways. It is believed to exert its effects by binding to certain receptors or enzymes, thereby modulating their activity. The exact molecular targets and pathways involved may vary depending on the specific application and context .

Comparison with Similar Compounds

Compared to other similar compounds, 1-Phenanthrenemethanamine, 1,2,3,4,4a,9,10,10a-octahydro-1,4a-dimethyl-7-(1-methylethyl)-, (1R,4aS,10aR)- stands out due to its unique structure and properties. Similar compounds include dehydroabietylamine and other derivatives of phenanthrenemethanamine. These compounds share some structural similarities but differ in their specific functional groups and overall chemical behavior .